Cas no 899978-09-7 (N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 899978-09-7
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 5490892
• PubChem ID: 18588555
• Update Time: 2025-06-18

N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• 899978-09-7
• N1-(5-methylisoxazol-3-yl)-N2-(2-morpholinoethyl)oxalamide
• AKOS024473885
• N-(5-METHYL-1,2-OXAZOL-3-YL)-N'-[2-(MORPHOLIN-4-YL)ETHYL]ETHANEDIAMIDE
• VU0503799-1
• F2879-0952
• N'-(5-methyl-1,2-oxazol-3-yl)-N-(2-morpholin-4-ylethyl)oxamide
• N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C12H18N4O4/c1-9-8-10(15-20-9)14-12(18)11(17)13-2-3-16-4-6-19-7-5-16/h8H,2-7H2,1H3,(H,13,17)(H,14,15,18)
• InChI Key： GFWLLEGKUCTRDM-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C(NC2C=C(C)ON=2)=O)=O)CC1

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.7Ų